Cas no 131717-99-2 (BIS(4-TERT-BUTYLPHENL)IODONIUM P-)

Bis(4-tert-butylphenyl)iodonium p-toluenesulfonate is a highly efficient photoacid generator (PAG) widely used in photoresist formulations for advanced lithography processes. Its key advantages include excellent thermal stability, high photosensitivity, and low post-exposure delay effects, making it suitable for high-resolution patterning in semiconductor manufacturing. The tert-butyl groups enhance solubility in organic solvents while maintaining compatibility with resist matrices. This compound generates strong acids upon UV exposure, facilitating precise deprotection reactions in chemically amplified resists. Its consistent performance and reliability make it a preferred choice for deep-UV (DUV) and extreme-UV (EUV) lithography applications.
BIS(4-TERT-BUTYLPHENL)IODONIUM P- structure
131717-99-2 structure
Product Name:BIS(4-TERT-BUTYLPHENL)IODONIUM P-
CAS No:131717-99-2
MF:C27H33IO3S
MW:564.518599271774
MDL:MFCD02683472
CID:898731
PubChem ID:24877793
Update Time:2025-10-28

BIS(4-TERT-BUTYLPHENL)IODONIUM P- Chemical and Physical Properties

Names and Identifiers

    • BIS(4-TERT-BUTYLPHENL)IODONIUM P-
    • Bis(4-tert-butylphenyl)iodonium p-toluenesulfonate
    • BIS(4-TERT-BUTYLPHENL)IODONIUM
    • BIS(4-TERT-BUTYLPHENYL)IODONIUM P-TOLUEN
    • Bis(4-tert-butylphenyl)iodoniuM p-toluenesulfonate, Electronic grade, 99+% (Metals basis)
    • Bis(4-tert-butylphenyl)iodonium p-toluenesulfonate electronic grade, >=99% trace metals basis
    • bis(4-tert-butylphenyl)iodanium;4-methylbenzenesulfonate
    • 142342-33-4
    • 4,4/'/'-Di-tert-butyldiphenyliodonium p-toluenesulfonate
    • MFCD02683472
    • Bis(4-tert-butylphenyl)iodonium p-toluenesulfonate, Electronic grade
    • Bis(4-tert-butylphenyl)iodonium p-toluenesulfonate, electronic grade, >=99% trace metals basis
    • SCHEMBL51290
    • 4,4''-Di-tert-butyldiphenyliodonium p-toluenesulfonate
    • 131717-99-2
    • bis(p-tert-butylphenyl)iodonium p-toluenesulfonate
    • MDL: MFCD02683472
    • Inchi: 1S/C20H26I.C7H8O3S/c1-19(2,3)15-7-11-17(12-8-15)21-18-13-9-16(10-14-18)20(4,5)6;1-6-2-4-7(5-3-6)11(8,9)10/h7-14H,1-6H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
    • InChI Key: UEJFJTOGXLEPIV-UHFFFAOYSA-M
    • SMILES: [I+](C1C=CC(=CC=1)C(C)(C)C)C1C=CC(=CC=1)C(C)(C)C.S(C1C=CC(C)=CC=1)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 564.11919
  • Monoisotopic Mass: 564.11951g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 4
  • Complexity: 465
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 65.6Ų

Experimental Properties

  • Melting Point: 237-240 °C (lit.)
  • Solubility: PGMEA: <1%
  • PSA: 57.2
  • Sensitiveness: Light Sensitive

BIS(4-TERT-BUTYLPHENL)IODONIUM P- Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

BIS(4-TERT-BUTYLPHENL)IODONIUM P- Pricemore >>

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Bis(4-tert-butylphenyl)iodonium p-toluenesulfonate, Electronic grade, 99% (metals basis); .
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BIS(4-TERT-BUTYLPHENL)IODONIUM P- Related Literature

Additional information on BIS(4-TERT-BUTYLPHENL)IODONIUM P-

BIS(4-TERT-BUTYLPHENL)IODONIUM P: A Comprehensive Overview

BIS(4-TERT-BUTYLPHENL)IODONIUM P, identified by the CAS number 131717-99-2, is a specialized chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure and versatile applications, particularly in advanced materials synthesis and catalysis. Recent studies have highlighted its potential in enhancing the performance of various functional materials, making it a subject of intense research interest.

The chemical structure of BIS(4-TERT-BUTYLPHENL)IODONIUM P consists of two 4-tert-butylphenyl groups attached to an iodonium ion. This configuration imparts the compound with distinctive electronic properties and stability, which are advantageous in various chemical reactions. The bulky tert-butyl substituents provide steric protection, enhancing the compound's stability under harsh reaction conditions. This feature has been leveraged in recent studies to develop more robust catalysts for organic synthesis.

One of the most promising applications of BIS(4-TERT-BUTYLPHENL)IODONIUM P lies in its use as a precursor for advanced materials. Researchers have demonstrated that this compound can be employed in the synthesis of highly conductive polymers, which are critical components in modern electronics and energy storage devices. The ability of this compound to facilitate controlled polymerization reactions has been a focal point in recent investigations, with studies showing improved electrical conductivity and mechanical properties in resulting materials.

In addition to its role in materials science, BIS(4-TERT-BUTYLPHENL)IODONIUM P has also found applications in catalytic processes. Its unique electronic structure enables it to act as an efficient catalyst in various organic transformations, including cross-coupling reactions and polymerization. Recent advancements have shown that this compound can significantly enhance reaction yields and selectivity, making it a valuable tool in green chemistry and sustainable manufacturing.

The synthesis of BIS(4-TERT-BUTYLPHENL)IODONIUM P involves a multi-step process that requires precise control over reaction conditions. Key steps include the preparation of the 4-tert-butylphenol derivative, followed by iodination and subsequent purification. Recent optimizations have focused on improving the yield and purity of the final product, ensuring its suitability for high-performance applications.

From an environmental standpoint, the development of efficient synthesis routes for BIS(4-TERT-BUTYLPHENL)IODONIUM P aligns with global efforts to reduce waste and energy consumption in chemical manufacturing. Researchers are actively exploring greener methods, such as using renewable feedstocks and minimizing hazardous byproducts, to further enhance the sustainability of this compound's production.

In conclusion, BIS(4-TERT-BUTYLPHENL)IODONIUM P (CAS No. 131717-99-2) stands as a testament to the ongoing advancements in chemical innovation. Its unique properties and diverse applications make it a pivotal compound in contemporary research and industry. As further studies unravel its full potential, this compound is poised to play an even more significant role in shaping future technologies.

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